Cas no 898409-81-9 (3,4,7,9-tetramethyl-1-(naphthalen-1-yl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,4,7,9-tetramethyl-1-(naphthalen-1-yl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898409-81-9
• MF: C₂₂H₂₂N₆O₂
• MW: 402.449083805084
• CID: 5481079
• PubChem ID: 16626753
• Update Time: 2025-10-29

3,4,7,9-tetramethyl-1-(naphthalen-1-yl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• F2644-0085
• 898409-81-9
• AKOS016337571
• Z247610684
• 3,4,7,9-tetramethyl-1-(naphthalen-1-ylmethyl)-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione
• 3,4,7,9-tetramethyl-1-(naphthalen-1-ylmethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3,4,7,9-tetramethyl-1-(naphthylmethyl)-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h] purine-6,8-dione
• UPCMLD0ENAT5873656:001
• AKOS001399525
• 3,4,7,9-tetramethyl-1-(naphthalen-1-yl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C22H22N6O2/c1-13-14(2)28-18-19(25(3)22(30)26(4)20(18)29)23-21(28)27(24-13)12-16-10-7-9-15-8-5-6-11-17(15)16/h5-11,14H,12H2,1-4H3
• InChI Key： CZYAETBKUNDSJV-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C1N(CC3=CC=CC4C=CC=CC3=4)N=C(C)C(C)N12

Computed Properties

• Exact Mass: 402.18042397g/mol
• Monoisotopic Mass: 402.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74Ų

Additional information on 3,4,7,9-tetramethyl-1-(naphthalen-1-yl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Recent Advances in the Study of 3,4,7,9-tetramethyl-1-(naphthalen-1-yl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898409-81-9)

The compound 3,4,7,9-tetramethyl-1-(naphthalen-1-yl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898409-81-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the synthetic challenges associated with the preparation of this complex heterocyclic system. A novel multi-step synthesis route has been developed, which involves the condensation of appropriately substituted purine derivatives with naphthalene-based precursors. The key intermediate steps have been optimized to improve yield and purity, with particular attention paid to the regioselective methylation at the 3,4,7, and 9 positions. The final product has been characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against several kinase targets implicated in cancer progression. Specifically, it has shown nanomolar IC50 values against certain cyclin-dependent kinases (CDKs) and Aurora kinases, making it a promising candidate for further development as an anti-cancer agent. Mechanistic studies using X-ray crystallography have revealed that the compound binds to the ATP-binding pocket of these kinases, with the naphthalene moiety playing a crucial role in stabilizing the interaction.

Further investigations into the pharmacokinetic properties of this compound have revealed moderate oral bioavailability and reasonable metabolic stability in preclinical models. However, challenges remain in optimizing its solubility and reducing off-target effects. Recent structure-activity relationship (SAR) studies have identified key modifications that could enhance both potency and selectivity, paving the way for the development of next-generation derivatives.

In conclusion, 3,4,7,9-tetramethyl-1-(naphthalen-1-yl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione represents a promising scaffold for the development of novel kinase inhibitors. Ongoing research efforts are focused on addressing its current limitations and exploring its potential in combination therapies. Future studies will likely provide deeper insights into its mechanism of action and therapeutic potential in various disease models.